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The thromboembolic risk associated with the Ortho-Evra contraceptive patch has been a
subject of considerable debate and conflicting study findings since its introduction. This guide
provides a comprehensive comparison of the available data, focusing on the reproducibility of
findings regarding its thromboembolic risk relative to other combined hormonal contraceptives
(CHCs), particularly combined oral contraceptives (COCSs). The objective is to present the
evidence in a clear and structured format for researchers, scientists, and drug development
professionals to facilitate a critical appraisal of the product's safety profile.

Quantitative Data Summary

The following tables summarize the quantitative data from key epidemiological studies
comparing the risk of venous thromboembolism (VTE) in users of the Ortho-Evra patch versus
users of COCs. The conflicting results across different studies highlight the challenges in
achieving reproducible findings in this area.

Table 1: Comparative Risk of Venous Thromboembolism (VTE) for Ortho-Evra vs. Combined
Oral Contraceptives (COCs)
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Table 2: Incidence Rates of Venous Thromboembolism (VTE)
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. Incidence Rate per 10,000
Contraceptive Method Study/Reference
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Ortho-Evra Patch 12.3 [8]
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Pregnancy 5-20 [8]
Postpartum 40-65 [8]

Experimental Protocols

The reproducibility of findings is heavily dependent on the methodologies employed in the
studies. The primary methodologies used to assess the thromboembolic risk of Ortho-Evra
have been observational, retrospective case-control and cohort studies based on large
healthcare claims databases.

1. Nested Case-Control Study Design (e.g., Boston Collaborative Drug Surveillance Program)

o Study Population: Women aged 15-44 years who were new users of either the Ortho-Evra
patch or a comparator COC, identified from large US healthcare claims databases like
PharMetrics or MarketScan.[1][6][10]

» Case Identification: Cases were defined as women with a new diagnosis of idiopathic VTE
(deep vein thrombosis or pulmonary embolism) without identifiable clinical risk factors.[6][10]
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» Control Selection: For each case, up to four controls were matched based on age and the
date of VTE diagnosis (index date).[6] Controls were required to be current users of one of
the study contraceptives at the index date.

o Data Collection: Information on contraceptive use, VTE diagnosis, and potential confounding
factors was extracted from the claims databases.[6][10]

 Statistical Analysis: Conditional logistic regression was used to calculate the odds ratio (OR)
for VTE in Ortho-Evra users compared to COC users, adjusting for potential confounders.
[10]

2. Retrospective Cohort Study Design (e.g., Danish Cohort Study)

o Study Population: A national cohort of all non-pregnant women aged 15-49 in Denmark,
identified through national registries.[4] Women with a history of thrombotic disease or
cancer were excluded.

o Exposure Assessment: Use of different hormonal contraceptives (patch, vaginal ring, COCs,
etc.) was determined from prescription data in the national registries.[4]

o QOutcome Ascertainment: First-ever venous thrombosis events were identified from national
patient registries. Diagnoses were confirmed by reviewing records of subsequent
anticoagulation therapy.[4]

e Follow-up: Women were followed over a defined period (e.g., 2001-2010), and the incidence
rates of VTE were calculated for users of different contraceptives and non-users.

 Statistical Analysis: Poisson regression was used to calculate adjusted relative risks (RRs)
and rate ratios, comparing VTE risk in users of non-oral contraceptives to non-users and to
users of a reference COC (e.g., levonorgestrel-containing).[4]

Mandatory Visualizations
Signaling Pathways and Logical Relationships

The following diagram illustrates the general proposed mechanism by which combined
hormonal contraceptives, including Ortho-Evra, may increase the risk of venous
thromboembolism.
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Caption: Proposed mechanism of hormonal contraceptive-induced thromboembolism.

Experimental Workflow

The diagram below outlines a typical workflow for a retrospective database study designed to

compare the thromboembolic risk of different contraceptives.
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Caption: Workflow for a retrospective case-control study on contraceptive risk.
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In conclusion, the evidence regarding the thromboembolic risk of Ortho-Evra remains
inconsistent. While some large-scale database studies suggest a similar risk profile to certain
COCs, others indicate a potentially two-fold or higher risk.[1][3][6][7] These discrepancies may
be attributable to differences in study design, the choice of comparator contraceptive, the
databases utilized, and methods for case ascertainment and confirmation.[11] The higher
estrogen exposure associated with the patch compared to typical birth control pills is a
plausible biological reason for a potentially increased risk.[12][13] Therefore, a definitive and
universally reproducible conclusion on the comparative thromboembolic risk of Ortho-Evra is
still elusive, necessitating careful consideration of all available evidence and patient-specific
risk factors in clinical and drug development contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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